Cas no 70590-62-4 (5-Benzothiazolamine, 4,5,6,7-tetrahydro-)

• Product Name: 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
• CAS No: 70590-62-4
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 975373
• PubChem ID: 45121904
• Update Time: 2025-04-19

5-Benzothiazolamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1,3-benzothiazol-5-amine
• 5-benzothiazolamine,4,5,6,7-tetrahydro-
• 70590-62-4

• Inchi： 1S/C7H10N2S/c8-5-1-2-7-6(3-5)9-4-10-7/h4-5H,1-3,8H2
• InChI Key： FIXCZMZTVQQIMU-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1CCC(C2)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines